4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide
Overview
Description
4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a member of the isoxazole class of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide are still being studied. However, preliminary research suggests that this compound may have anti-inflammatory, anti-tumor, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide in lab experiments is its ability to selectively target certain enzymes and proteins. However, one of the main limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the research on 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide. One possible direction is to further investigate its potential use in the treatment of various diseases. Another possible direction is to explore its use as a tool for studying the mechanisms of various diseases. Additionally, further research is needed to optimize the synthesis of this compound and to better understand its mechanism of action.
Synthesis Methods
The synthesis of 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 3-isoxazolyl-2-thiophenecarboxylic acid with bromine in the presence of a suitable catalyst.
Scientific Research Applications
The scientific research application of 4-bromo-N-3-isoxazolyl-2-thiophenecarboxamide is vast and varied. This compound has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
4-bromo-N-(1,2-oxazol-3-yl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2S/c9-5-3-6(14-4-5)8(12)10-7-1-2-13-11-7/h1-4H,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQRQHPGZHWOTLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1NC(=O)C2=CC(=CS2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-(1,2-oxazol-3-yl)thiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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